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Compound of Interest

Compound Name: 2-Bromopentan-3-one

Cat. No.: B1268175 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the proper

handling and disposal of 2-Bromopentan-3-one (CAS No. 815-52-1). Adherence to these

procedures is critical for ensuring laboratory safety and regulatory compliance.

Hazard Summary
2-Bromopentan-3-one is a flammable liquid and vapor that can cause skin and serious eye

irritation.[1] It may also cause respiratory irritation.[1] Due to these hazards, stringent safety

protocols must be followed.

Personal Protective Equipment (PPE)
The following table summarizes the required personal protective equipment for handling 2-
Bromopentan-3-one.
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PPE Category Specification

Hand Protection

Chemical-resistant gloves (e.g., Nitrile,

Neoprene, or Butyl rubber). Always inspect

gloves for integrity before use and dispose of

them in accordance with laboratory procedures

after handling the chemical.

Eye Protection

Chemical safety goggles and a face shield are

required where splashing may occur. Standard

safety glasses are not sufficient.

Skin and Body Protection

A flame-resistant lab coat must be worn and

properly fastened. Ensure that skin is not

exposed by wearing long pants and closed-toe

shoes.

Respiratory Protection

When working outside of a certified chemical

fume hood or in poorly ventilated areas, a

NIOSH-approved respirator with an organic

vapor (OV) cartridge is required.[1][2][3][4][5]

The cartridge should have a black color code for

organic vapors.[1][2][5]

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the essential steps for safely handling 2-Bromopentan-3-one from

receipt to temporary storage.

Receiving and Inspection: Upon receipt, inspect the container for any signs of damage or

leakage in a well-ventilated area, preferably within a fume hood.

Storage: Store the chemical in a tightly sealed, properly labeled container in a cool, dry, and

well-ventilated area designated for flammable liquids. Keep it away from heat, sparks, and

open flames.[6]

Handling:
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All handling of 2-Bromopentan-3-one should be conducted in a certified chemical fume

hood to minimize inhalation exposure.

Ensure all potential ignition sources are removed from the work area.

Use non-sparking tools and equipment.

Ground and bond containers when transferring the chemical to prevent static discharge.

Measurement and Use: When measuring and using the chemical, ensure all necessary PPE

is worn correctly. Work deliberately to avoid splashes and the generation of aerosols.

Post-Handling: After use, tightly seal the container and return it to the designated storage

area.

Emergency Procedures
Immediate and appropriate action is crucial in the event of an exposure or spill.
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Emergency Situation First Aid and Response Protocol

Skin Contact

Immediately flush the affected skin with copious

amounts of water for at least 15 minutes.

Remove any contaminated clothing while

continuing to flush. Seek medical attention if

irritation persists.

Eye Contact

Immediately flush the eyes with a gentle stream

of water for at least 15 minutes, holding the

eyelids open to ensure thorough rinsing.

Remove contact lenses if present and easy to

do so. Seek immediate medical attention.

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult or has stopped, provide

artificial respiration and seek immediate medical

attention.

Ingestion
Do NOT induce vomiting. Rinse the mouth with

water and seek immediate medical attention.

Minor Spill

In a fume hood, absorb the spill with an inert,

non-combustible absorbent material (e.g., sand,

vermiculite). Collect the absorbed material into a

designated, labeled hazardous waste container.

Major Spill

Evacuate the immediate area and alert others. If

the spill is large or in an open area, contact your

institution's Environmental Health and Safety

(EHS) department immediately. Prevent the spill

from entering drains.

Disposal Plan
2-Bromopentan-3-one and any materials contaminated with it are considered hazardous

waste and must be disposed of accordingly.

Waste Collection:
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Collect all liquid waste containing 2-Bromopentan-3-one in a designated, properly

labeled, and sealed hazardous waste container. The container should be compatible with

halogenated organic compounds.

Collect all solid waste, including contaminated gloves, absorbent materials, and

disposable labware, in a separate, clearly labeled hazardous waste container.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name ("2-Bromopentan-3-one"), and the associated hazards (Flammable, Irritant).

Storage of Waste: Store hazardous waste containers in a designated satellite accumulation

area, away from incompatible materials.

Disposal Request: Follow your institution's established procedures for hazardous waste

pickup. Do not dispose of this chemical down the drain or in regular trash.

Decontamination Protocol
All laboratory equipment and surfaces that have come into contact with 2-Bromopentan-3-one
must be decontaminated.

Equipment:

For non-disposable equipment, rinse with a suitable organic solvent (e.g., ethanol or

acetone) in a fume hood. Collect the rinsate as hazardous waste.

Follow the solvent rinse with a thorough wash using soap and water.

Surfaces:

Wipe down all contaminated surfaces in the fume hood with a cloth dampened with a

suitable solvent, followed by a soap and water wash.

Dispose of all cleaning materials as hazardous solid waste.

Workflow for Handling 2-Bromopentan-3-one
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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